2-bromo-5-{[(4-methoxyphenyl)amino]sulfonyl}-N-phenylbenzamide

• IUPAC Name: 2-bromo-5-[(4-methoxyphenyl)sulfamoyl]-N-phenylbenzamide
• InChI: InChI=1S/C20H17BrN2O4S/c1-27-16-9-7-15(8-10-16)23-28(25,26)17-11-12-19(21)18(13-17)20(24)22-14-5-3-2-4-6-14/h2-13,23H,1H3,(H,22,24)
• InChI Key: YUYYHTCDYZMEOL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NS(=O)(=O)C2=CC(=C(C=C2)Br)C(=O)NC3=CC=CC=C3
• Molecular Formula: C20H17BrN2O4S
• Molecular Weight: 461.3 g/mol

Description

2-bromo-5-{[(4-methoxyphenyl)amino]sulfonyl}-N-phenylbenzamide is a chemical compound that belongs to the class of sulfonamides. It is a potent inhibitor of carbonic anhydrase IX (CA IX), which is an enzyme that is overexpressed in various types of cancer cells. The compound has gained significant attention in the field of cancer research due to its potential as a therapeutic agent.

Mechanism of Action

2-bromo-5-{[(4-methoxyphenyl)amino]sulfonyl}-N-phenylbenzamide inhibits the activity of CA IX by binding to its active site. CA IX is an enzyme that catalyzes the reversible hydration of carbon dioxide to bicarbonate and protons. The inhibition of CA IX by 2-bromo-5-{[(4-methoxyphenyl)amino]sulfonyl}-N-phenylbenzamide leads to the accumulation of carbon dioxide and protons in the cancer cells, which disrupts their pH balance and leads to cell death.
Biochemical and Physiological Effects:
The inhibition of CA IX by 2-bromo-5-{[(4-methoxyphenyl)amino]sulfonyl}-N-phenylbenzamide has several biochemical and physiological effects. The accumulation of carbon dioxide and protons in the cancer cells leads to a decrease in intracellular pH, which disrupts various cellular processes, including energy metabolism and DNA synthesis. The disruption of these processes ultimately leads to cell death.

Advantages and Limitations for Lab Experiments

The advantages of using 2-bromo-5-{[(4-methoxyphenyl)amino]sulfonyl}-N-phenylbenzamide in lab experiments include its specificity towards CA IX, which is overexpressed in various types of cancer cells. The compound is also easy to synthesize and has a high potency towards CA IX. However, the limitations of using the compound include its potential toxicity towards normal cells and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for the research on 2-bromo-5-{[(4-methoxyphenyl)amino]sulfonyl}-N-phenylbenzamide. One direction is the development of more potent and selective CA IX inhibitors based on the structure of the compound. Another direction is the investigation of the potential of the compound as a therapeutic agent in combination with other cancer treatments, such as chemotherapy and radiation therapy. Additionally, the compound can be studied for its potential as a diagnostic tool for the detection of CA IX in cancer cells.

Scientific Research Applications

2-bromo-5-{[(4-methoxyphenyl)amino]sulfonyl}-N-phenylbenzamide has been extensively studied for its potential as a therapeutic agent in cancer treatment. The compound has been shown to inhibit the growth and proliferation of cancer cells by targeting CA IX, which is overexpressed in various types of cancer cells. CA IX plays a crucial role in the regulation of pH balance in cancer cells, and its inhibition can lead to cell death.